N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• IUPAC Name: N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C15H18F3N3O/c16-15(17,18)11-2-1-3-13(10-11)20-6-8-21(9-7-20)14(22)19-12-4-5-12/h1-3,10,12H,4-9H2,(H,19,22)
• InChI Key: OHMSCVGYNFFBNK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H18F3N3O
• Molecular Weight: 313.32 g/mol

Description

N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide (CTPP) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CTPP belongs to the class of piperazine derivatives, and its unique chemical structure makes it an attractive target for drug discovery and development.

Mechanism of Action

The mechanism of action of N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide involves its binding to specific receptors in the body, including serotonin and dopamine receptors. N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide acts as an agonist for these receptors, leading to the modulation of neurotransmitter activity and subsequent changes in physiological and biochemical processes.
Biochemical and Physiological Effects:
N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter activity, inhibition of cancer cell growth, and reduction in anxiety and depression symptoms. In addition, N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide in lab experiments is its high potency and specificity for specific receptors. This allows for precise modulation of neurotransmitter activity and other physiological processes. However, one of the limitations of using N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide is its relatively high cost and limited availability, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its exact mechanism of action at the molecular level. Furthermore, the development of new synthetic methods for N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide may lead to increased availability and lower costs, making it more accessible for research and potential clinical use.

Synthesis Methods

The synthesis of N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide involves the reaction of 3-(trifluoromethyl)aniline with cyclopropylcarbonyl chloride, followed by the addition of piperazine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide.

Scientific Research Applications

N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, anxiety, and depression. In cancer research, N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In anxiety and depression research, N-cyclopropyl-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide has been shown to modulate the activity of serotonin and dopamine receptors, leading to a reduction in anxiety and depression symptoms.